Cas no 1368966-67-9 (1-(1H-pyrrol-3-yl)prop-2-en-1-one)

• Product Name: 1-(1H-pyrrol-3-yl)prop-2-en-1-one
• CAS No: 1368966-67-9
• MF: C₇H₇NO
• MW: 121.136581659317
• CID: 6408218
• PubChem ID: 82280044
• Update Time: 2025-06-29

1-(1H-pyrrol-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)prop-2-en-1-one
• EN300-1851176
• SCHEMBL15153929
• 1368966-67-9

• Inchi： 1S/C7H7NO/c1-2-7(9)6-3-4-8-5-6/h2-5,8H,1H2
• InChI Key： NNSDGQQWYIZUFL-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CNC=1

Computed Properties

• Exact Mass: 121.052763847g/mol
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-(1H-pyrrol-3-yl)prop-2-en-1-one

Introduction to 1-(1H-pyrrol-3-yl)prop-2-en-1-one (CAS No. 1368966-67-9)

1-(1H-pyrrol-3-yl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1368966-67-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a pyrrole moiety conjugated with an α,β-unsaturated carbonyl group, making it a versatile intermediate in the development of biologically active molecules. The structural motif of this compound has garnered attention due to its potential in modulating various biological pathways, particularly in the context of drug discovery and medicinal chemistry.

The pyrrole ring is a core structural element in numerous pharmacologically relevant molecules, including antiviral, antibacterial, and anticancer agents. The presence of the prop-2-en-1-one (allyl ketone) moiety introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives. This combination of features makes 1-(1H-pyrrol-3-yl)prop-2-en-1-one a valuable building block for medicinal chemists seeking to design novel therapeutic agents.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, allowing for more efficient and scalable production. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to tailor the structure of 1-(1H-pyrrol-3-yl)prop-2-en-1-one and its derivatives with high precision. These innovations have opened new avenues for exploring its pharmacological potential.

In the context of drug discovery, the allyl ketone functionality in 1-(1H-pyrrol-3-yl)prop-2-en-1-one serves as a versatile handle for further chemical modifications. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive molecules where precise control over stereochemistry is essential. The pyrrole ring, being electron-rich, also participates in various coordination interactions with biological targets, which can be harnessed to enhance binding affinity and selectivity.

One of the most promising applications of 1-(1H-pyrrol-3-yl)prop-2-en-1-one lies in its potential as a precursor for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By incorporating this compound into kinase inhibitor scaffolds, researchers aim to develop molecules that can selectively inhibit aberrant signaling pathways without affecting normal cellular processes.

Moreover, the structural framework of 1-(1H-pyrrol-3-yl)prop-2-en-1-one has been explored in the development of antiviral agents. The pyrrole moiety can interact with viral proteases or polymerases, potentially disrupting viral replication cycles. Additionally, the unsaturated ketone group provides a platform for designing molecules that can undergo Michael addition reactions with nucleophilic residues in biological targets, offering another mechanism for modulating protein function.

The synthesis of 1-(1H-pyrrol-3-yl)prop-2-en-1-one typically involves multi-step organic transformations starting from readily available precursors. A common approach involves the condensation of 3-acetylpyrrole with an allylic alcohol or aldehyde under acidic conditions, followed by purification via column chromatography or recrystallization. Recent studies have also demonstrated catalytic methods that improve yield and reduce waste, aligning with green chemistry principles.

In conclusion, 1-(1H-pyrrol-3-y]prop--2-en--l-one (CAS No. 1368966--67--9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a pyrrole ring and an allyl ketone moiety makes it a valuable intermediate for synthesizing biologically active molecules. Advances in synthetic chemistry continue to enhance its accessibility, paving the way for novel drug candidates targeting various diseases. As research progresses, further exploration of this compound's pharmacological properties is expected to yield innovative therapeutic solutions.